Cas no 1547203-05-3 (2-3-fluoro-5-(trifluoromethyl)phenylmorpholine)

• Product Name: 2-3-fluoro-5-(trifluoromethyl)phenylmorpholine
• CAS No: 1547203-05-3
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 6309486
• PubChem ID: 115351320
• Update Time: 2025-06-09

2-3-fluoro-5-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-5-(trifluoromethyl)phenylmorpholine
• EN300-1939103
• 1547203-05-3
• 2-[3-fluoro-5-(trifluoromethyl)phenyl]morpholine

• Inchi： 1S/C11H11F4NO/c12-9-4-7(10-6-16-1-2-17-10)3-8(5-9)11(13,14)15/h3-5,10,16H,1-2,6H2
• InChI Key： CHZBVAFLCPFEGZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1CNCCO1

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-3-fluoro-5-(trifluoromethyl)phenylmorpholine

Comprehensive Overview of 2-3-fluoro-5-(trifluoromethyl)phenylmorpholine (CAS No. 1547203-05-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical intermediates and specialty chemicals, 2-3-fluoro-5-(trifluoromethyl)phenylmorpholine (CAS No. 1547203-05-3) has emerged as a compound of significant interest. This fluorinated morpholine derivative is widely recognized for its unique structural features, which include a trifluoromethyl group and a fluoro-substituted phenyl ring. These attributes contribute to its versatility in drug discovery and material science, making it a focal point for researchers and industry professionals alike.

The compound's molecular formula and structural configuration have been optimized for applications in high-performance materials and bioactive molecule synthesis. Recent studies highlight its role as a key intermediate in the development of targeted therapies, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases. Its lipophilicity and electron-withdrawing properties, imparted by the trifluoromethyl group, enhance its binding affinity to specific biological targets.

From a synthetic chemistry perspective, 2-3-fluoro-5-(trifluoromethyl)phenylmorpholine is often synthesized via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. These methods ensure high yield and purity, critical for its use in GMP-compliant manufacturing. The compound's stability under physiological conditions further underscores its utility in preclinical research and formulation development.

Industry trends indicate growing demand for fluorinated building blocks like 1547203-05-3, driven by advancements in precision medicine and green chemistry. Researchers frequently search for "fluoro-substituted morpholine derivatives" or "CAS 1547203-05-3 supplier" to source high-quality materials for their projects. Additionally, its potential in agrochemicals and electronic materials has sparked interest across multiple sectors.

Quality control of 2-3-fluoro-5-(trifluoromethyl)phenylmorpholine involves rigorous analytical testing, including HPLC, NMR, and mass spectrometry, to verify its chemical identity and purity profile. Regulatory compliance with REACH and FDA guidelines is essential for its global distribution. As sustainability gains traction, manufacturers are also exploring eco-friendly synthesis routes for this compound to align with green chemistry principles.

In conclusion, 2-3-fluoro-5-(trifluoromethyl)phenylmorpholine (CAS No. 1547203-05-3) represents a critical chemical entity with broad applicability in life sciences and advanced materials. Its structure-activity relationship continues to inspire innovation, addressing contemporary challenges in drug development and industrial chemistry. For researchers seeking reliable data, this compound's safety data sheet (SDS) and technical specifications should be reviewed to ensure optimal use in experimental and commercial settings.